Cas no 2228459-77-4 (tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2228459-77-4
• MF: C₁₆H₂₂F₂N₂O₄
• MW: 344.353691577911
• CID: 6526752
• PubChem ID: 165667219
• Update Time: 2025-10-29

tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate
• 2228459-77-4
• tert-butyl N-[5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenyl]carbamate
• EN300-1898078

• Inchi： 1S/C16H22F2N2O4/c1-14(2,3)24-13(22)20-10-5-9(6-11(23-4)12(10)21)15(19)7-16(17,18)8-15/h5-6,21H,7-8,19H2,1-4H3,(H,20,22)
• InChI Key： NWXXDEQGFBEWPB-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C(=C(C=2)NC(=O)OC(C)(C)C)O)OC)(C1)N)F

Computed Properties

• Exact Mass: 344.15476351g/mol
• Monoisotopic Mass: 344.15476351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228459-77-4)

The compound tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228459-77-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structural features, including the difluorocyclobutyl moiety and carbamate functional group, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and modulating biological pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for fluorinated compounds like tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a key strategy in modern drug design, as evidenced by the growing number of FDA-approved fluorinated drugs. This compound's difluorocyclobutyl ring offers steric and electronic advantages, making it a promising candidate for further exploration in oncology and CNS disorders, two of the most searched therapeutic areas in 2023.

The synthesis of CAS No. 2228459-77-4 involves multi-step organic transformations, including protective group strategies and selective fluorination. The tert-butyl carbamate (Boc) group is a critical feature, providing both stability and ease of deprotection under mild conditions—a topic frequently queried in organic chemistry forums. Researchers optimizing this compound's synthesis often search for "Boc deprotection methods" or "difluorocyclobutyl synthesis," highlighting its technical relevance.

From an analytical perspective, tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate requires advanced characterization techniques such as LC-MS, NMR (particularly ¹⁹F-NMR), and X-ray crystallography. These methods are essential for verifying the 3,3-difluorocyclobutyl conformation and the carbamate linkage integrity—a common pain point discussed in recent chromatography webinars. The compound's solubility profile in DMSO and aqueous-organic mixtures is another frequently researched aspect, crucial for formulation studies.

In the context of green chemistry trends, the environmental impact of synthesizing fluorinated building blocks like this compound has become a hot topic. Alternative fluorination reagents and catalytic methods are being explored to reduce waste, aligning with the pharmaceutical industry's focus on sustainable processes—a subject dominating 2023's chemistry conferences. The hydroxyl and methoxy substituents in this molecule also offer handles for further derivatization, a feature highly valued in fragment-based drug discovery approaches.

Patent landscapes reveal growing interest in CAS No. 2228459-77-4 and related structures, particularly for kinase inhibitor applications. This correlates with surge in searches for "next-generation kinase inhibitors" and "allosteric modulator design." The compound's amino-difluorocyclobutyl pharmacophore appears in several recent patent applications, suggesting its versatility in addressing drug resistance challenges—a major concern in cancer therapy discussions.

Stability studies indicate that proper storage of tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate requires protection from moisture and acidic conditions due to the Boc group's sensitivity. This practical consideration is often overlooked in literature but remains a top query among laboratory technicians handling this compound. The rise of AI-assisted retrosynthesis tools has also brought new attention to such specialized intermediates, with platforms frequently citing similar structures as challenging yet rewarding synthetic targets.

As the pharmaceutical industry continues to explore three-dimensional molecular architectures, compounds featuring cyclobutyl rings with gem-difluoro substitutions are gaining prominence. The specific stereoelectronic effects conferred by the 3,3-difluorocyclobutyl group in this molecule make it an intriguing case study for computational chemists investigating conformation-activity relationships—a trending subtopic in molecular modeling communities.

In conclusion, tert-butyl N-5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxy-3-methoxyphenylcarbamate represents a sophisticated chemical tool at the intersection of several cutting-edge research areas. Its value lies not only in its immediate applications but also as a springboard for developing novel fluorinated bioactive compounds, addressing some of the most pressing challenges in modern drug discovery while responding to the industry's demand for structurally innovative pharmacophores.